Cas no 1261025-49-3 (3-(2,4-difluorophenyl)prop-2-en-1-ol)

• Product Name: 3-(2,4-difluorophenyl)prop-2-en-1-ol
• CAS No: 1261025-49-3
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5966082
• PubChem ID: 54775709
• Update Time: 2025-06-11

3-(2,4-difluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluoro-phenyl)-prop-2-en-1-ol
• 2-Propen-1-ol, 3-(2,4-difluorophenyl)-
• 3-(2,4-difluorophenyl)prop-2-en-1-ol
• EN300-1246663
• SCHEMBL5265029
• 1261025-49-3

• MDL： MFCD11848637
• Inchi： 1S/C9H8F2O/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-4,6,12H,5H2
• InChI Key： YARNTKOUGDCIJV-UHFFFAOYSA-N
• SMILES： C(O)C=CC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 170.05432120g/mol
• Monoisotopic Mass: 170.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(2,4-difluorophenyl)prop-2-en-1-ol

Introduction to 3-(2,4-difluorophenyl)prop-2-en-1-ol (CAS No. 1261025-49-3) and Its Emerging Applications in Chemical Biology

3-(2,4-difluorophenyl)prop-2-en-1-ol, identified by the chemical identifier CAS No. 1261025-49-3, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its 2,4-difluorophenyl substituent and an α,β-unsaturated alcohol functional group, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive agents. The presence of fluorine atoms at the 2 and 4 positions introduces rigidity and lipophilicity to the aromatic ring, while the prop-2-en-1-ol moiety provides a reactive site for further functionalization. These features have positioned this compound as a promising candidate for exploring new therapeutic modalities.

The chemical structure of 3-(2,4-difluorophenyl)prop-2-en-1-ol consists of a phenyl ring substituted with two fluorine atoms at the 2 and 4 positions, connected to a propenol backbone. This configuration imparts distinct electronic characteristics, including enhanced electrophilicity at the α-carbon of the enol group, which is susceptible to nucleophilic attack. Such reactivity has been exploited in various synthetic transformations, enabling the construction of more complex molecular architectures. The fluorinated aromatic system is particularly noteworthy, as fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their widespread utility in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their biological activity by influencing electron distribution, steric hindrance, and hydrophobicity. For instance, 2,4-difluorophenyl derivatives have been extensively studied for their potential applications in antiviral, anticancer, and anti-inflammatory therapies. The compound in question (3-(2,4-difluorophenyl)prop-2-en-1-ol) represents an interesting example of how such modifications can enhance the pharmacological properties of a parent scaffold.

One of the most compelling aspects of 3-(2,4-difluorophenyl)prop-2-en-1-ol is its versatility as a synthetic intermediate. The α,β-unsaturated alcohol functionality allows for diverse chemical modifications, including esterification, alkylation, and reduction reactions. These transformations have been leveraged in the development of libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Furthermore, the fluoroalkene moiety can participate in Diels-Alder reactions or other cycloaddition processes, enabling the construction of complex heterocyclic systems that are often prevalent in biologically active compounds.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2,4-difluorophenyl)prop-2-en-1-ol as a pharmacophore. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, including hydrogen bonding and π-stacking interactions. The presence of fluorine atoms has been shown to enhance binding affinity by improving hydrophobic complementarity with lipid-rich environments found in protein binding pockets. Such insights have guided rational drug design efforts aimed at optimizing lead compounds for clinical development.

The synthetic accessibility of CAS No. 1261025-49-3 is another factor that has contributed to its popularity in research settings. While not an easily accessible commodity chemical, it can be synthesized through well-established protocols involving fluorination reactions and cross-coupling techniques. These methods are well-documented in the literature and can be adapted to produce gram-scale quantities for further experimentation. The availability of high-purity material ensures that researchers can confidently incorporate this compound into their synthetic schemes without concerns about impurities affecting experimental outcomes.

In the realm of bioorganic chemistry, 3-(2,4-difluorophenyl)prop-2-en-1-ol has been explored as a precursor to more complex natural product-like scaffolds. For example, its transformation into enones or dienes has enabled the synthesis of molecules with antitumor properties by mimicking structural motifs found in known bioactive agents. The ability to derivatize this compound into diverse structures underscores its importance as a building block for drug discovery programs targeting various diseases.

The pharmacokinetic profile of derivatives derived from CAS No 1261025 -49 -3 has also been scrutinized using computational modeling techniques combined with experimental validation. Studies suggest that fluorinated aromatic compounds exhibit improved oral bioavailability due to reduced metabolic clearance rates compared to their non-fluorinated counterparts. This property is particularly advantageous for developing drugs that require systemic delivery but are susceptible to rapid enzymatic degradation.

Emerging research indicates that modifications to the fluoroalkene core structure can influence both efficacy and selectivity across different therapeutic areas. For instance, analogs with varying substitution patterns on the phenyl ring have shown differential activities against enzymes involved in inflammatory pathways, suggesting potential applications in managing chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease (IBD). Additionally, some derivatives exhibit inhibitory effects on kinases implicated in cancer progression, making them attractive candidates for oncology research.

The intersection between organic synthesis and medicinal chemistry continues to drive innovation using compounds like 3-(2,4-difluorophenyl)propenol CAS No 1261025 -49 -3 . Advances such as flow chemistry techniques have enabled more efficient production methods while maintaining high yields and purity standards essential for pharmaceutical applications . Furthermore , green chemistry principles are being integrated into synthetic workflows , reducing waste generation without compromising performance . These developments not only enhance sustainability but also accelerate time-to-market for novel therapeutics derived from this versatile scaffold